3-(2-fluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]propan-1-one

• IUPAC Name: 3-(2-fluorophenyl)-1-[2-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]propan-1-one
• InChI: InChI=1S/C21H23FN6O/c1-26-13-25-19-20(26)23-12-24-21(19)28-10-15-8-27(9-16(15)11-28)18(29)7-6-14-4-2-3-5-17(14)22/h2-5,12-13,15-16H,6-11H2,1H3
• InChI Key: YPFJDPBAOWZSQW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)CCC5=CC=CC=C5F
• Molecular Formula: C21H23FN6O
• Molecular Weight: 394.4 g/mol
• CAS No.: 2640957-12-4

Description

3-(2-Fluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]propan-1-one is a heterocyclic compound featuring a fluorinated aromatic ring, a propan-1-one linker, and a bicyclic octahydropyrrolo[3,4-c]pyrrol system conjugated to a methylpurine moiety. Structural characterization of this compound likely employs X-ray crystallography tools such as SHELX for refinement and ORTEP for graphical representation .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Similarities and Key Differences

The compound shares structural motifs with several purine- and pyrrolo-pyrrole-containing analogs. Below is a comparative analysis:

Compound Name	Core Structure	Substituents/Modifications	Molecular Weight (g/mol)	Hypothesized Activity
Target Compound	Octahydropyrrolo[3,4-c]pyrrol	2-Fluorophenyl, propan-1-one, 9-methylpurine	~409.4*	Kinase inhibition (e.g., PI3K/mTOR)
2-(1-(4-Amino-3-(3-fluorophenyl)-1H-pyrazolo[3,4-c]pyrimidin-1-yl)ethyl)-5-fluoro-3-(3-fluorophenyl)-4H-chromen-4-one	Pyrazolo[3,4-c]pyrimidine	Dual 3-fluorophenyl groups, morpholine-purine conjugate	~672.6	Dual kinase/DNA-PK inhibition
3-[5-(9-Methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrazine-2-carbonitrile	Octahydropyrrolo[3,4-c]pyrrol	Pyrazine-2-carbonitrile, 9-methylpurine	347.4	Selective kinase inhibition

*Estimated based on molecular formula (C₂₂H₂₃FN₆O).

Key Observations:

• Fluorine Substitution: The target compound’s 2-fluorophenyl group may confer stronger π-π stacking interactions with hydrophobic kinase pockets compared to the 3-fluorophenyl isomer in the pyrazolo-pyrimidine analog .
• Purine Modifications: The 9-methylpurine moiety is conserved across analogs, but the addition of morpholine in ’s compound could enhance solubility at the expense of membrane permeability .

Hypothesized Pharmacological Profiles

• Target Compound: The octahydropyrrolo[3,4-c]pyrrol scaffold’s rigidity may reduce off-target effects compared to less constrained systems (e.g., pyrazolo-pyrimidine derivatives). However, the absence of a chromen-4-one ring (as in ’s compound) might limit intercalative DNA binding, narrowing its mechanism to kinase inhibition .

Research Findings and Limitations

• Synthetic Accessibility: The target compound’s synthesis likely involves palladium-catalyzed coupling for purine-pyrrolo-pyrrol conjugation, similar to methods described for morpholine-purine derivatives in J. Med. Chem. (2010) .
• Crystallographic Data: Structural validation via SHELX-refined X-ray diffraction (e.g., bond lengths, angles) would confirm the bicyclic system’s geometry, critical for structure-activity relationship (SAR) studies .
• Data Gaps: No experimental IC₅₀ or selectivity data are available in the provided evidence. Comparative efficacy must be inferred from structural features alone.